4-{[4-(benzoylamino)-3-methylphenyl]amino}-4-oxobutanoic acid

• IUPAC Name: 4-(4-benzamido-3-methylanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C18H18N2O4/c1-12-11-14(19-16(21)9-10-17(22)23)7-8-15(12)20-18(24)13-5-3-2-4-6-13/h2-8,11H,9-10H2,1H3,(H,19,21)(H,20,24)(H,22,23)
• InChI Key: MAPXNSIUWGRZKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CCC(=O)O)NC(=O)C2=CC=CC=C2
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

4-{[4-(benzoylamino)-3-methylphenyl]amino}-4-oxobutanoic acid, also known as BzATP, is a purinergic agonist that is commonly used in scientific research. It belongs to the class of ATP analogs and is widely used to study the mechanism of action of purinergic receptors. BzATP has several advantages and limitations for laboratory experiments, and its use in research has led to significant advancements in the field of pharmacology.

Mechanism of Action

4-{[4-(benzoylamino)-3-methylphenyl]amino}-4-oxobutanoic acid acts as an agonist of the P2X7 receptor by binding to the receptor and activating it. This activation leads to the opening of the receptor's ion channel, which allows the influx of calcium ions and the efflux of potassium ions. This influx and efflux of ions lead to several downstream signaling events, including the activation of intracellular signaling pathways, the release of cytokines, and the induction of apoptosis.
Biochemical and Physiological Effects:
4-{[4-(benzoylamino)-3-methylphenyl]amino}-4-oxobutanoic acid has several biochemical and physiological effects, including the activation of purinergic receptors, the modulation of intracellular signaling pathways, the release of cytokines, and the induction of apoptosis. 4-{[4-(benzoylamino)-3-methylphenyl]amino}-4-oxobutanoic acid has been shown to have a role in several physiological processes, including inflammation, immune response, pain perception, neuroprotection, and cardiovascular function.

Advantages and Limitations for Lab Experiments

4-{[4-(benzoylamino)-3-methylphenyl]amino}-4-oxobutanoic acid has several advantages for laboratory experiments, including its potency and selectivity for the P2X7 receptor, its ability to activate downstream signaling pathways, and its role in several physiological processes. However, 4-{[4-(benzoylamino)-3-methylphenyl]amino}-4-oxobutanoic acid also has several limitations, including its potential toxicity, its short half-life, and its potential to activate other purinergic receptors.

Future Directions

There are several future directions for research involving 4-{[4-(benzoylamino)-3-methylphenyl]amino}-4-oxobutanoic acid, including the development of more potent and selective P2X7 receptor agonists, the identification of novel downstream signaling pathways activated by 4-{[4-(benzoylamino)-3-methylphenyl]amino}-4-oxobutanoic acid, and the investigation of the role of purinergic receptors in several disease states, including cancer, neurodegenerative diseases, and cardiovascular disease.
Conclusion:
In conclusion, 4-{[4-(benzoylamino)-3-methylphenyl]amino}-4-oxobutanoic acid is a potent purinergic agonist that is widely used in scientific research to study the mechanism of action of purinergic receptors. 4-{[4-(benzoylamino)-3-methylphenyl]amino}-4-oxobutanoic acid has several advantages and limitations for laboratory experiments, and its use in research has led to significant advancements in the field of pharmacology. There are several future directions for research involving 4-{[4-(benzoylamino)-3-methylphenyl]amino}-4-oxobutanoic acid, and further investigation of its role in several physiological processes and disease states is warranted.

Synthesis Methods

4-{[4-(benzoylamino)-3-methylphenyl]amino}-4-oxobutanoic acid can be synthesized using several methods, including chemical synthesis and enzymatic synthesis. The chemical synthesis of 4-{[4-(benzoylamino)-3-methylphenyl]amino}-4-oxobutanoic acid involves the reaction of adenosine triphosphate (ATP) with benzoyl chloride, followed by the reaction of the resulting intermediate with 4-amino-4-oxobutanoic acid. Enzymatic synthesis of 4-{[4-(benzoylamino)-3-methylphenyl]amino}-4-oxobutanoic acid involves the use of enzymes such as nucleoside diphosphate kinase (NDPK) and creatine kinase (CK) to catalyze the reaction between ATP and benzoyl chloride.

Scientific Research Applications

4-{[4-(benzoylamino)-3-methylphenyl]amino}-4-oxobutanoic acid is widely used in scientific research to study the mechanism of action of purinergic receptors. Purinergic receptors are a class of receptors that are activated by purines, including ATP. 4-{[4-(benzoylamino)-3-methylphenyl]amino}-4-oxobutanoic acid is a potent agonist of the P2X7 purinergic receptor, which is involved in several physiological processes, including inflammation, immune response, and apoptosis. 4-{[4-(benzoylamino)-3-methylphenyl]amino}-4-oxobutanoic acid is also used to study the role of purinergic receptors in pain perception, neuroprotection, and cardiovascular function.